Cas no 953203-77-5 (2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide)

• Product Name: 2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide
• CAS No: 953203-77-5
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 6451004
• PubChem ID: 16878965
• Update Time: 2025-08-02

2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide
• 2-(5-(3-methoxyphenyl)isoxazol-3-yl)-N-(thiophen-2-ylmethyl)acetamide
• 2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide
• AKOS024487108
• F5001-0737
• 2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]-N-(thiophen-2-ylmethyl)acetamide
• VU0627582-1
• 953203-77-5

• Inchi： 1S/C17H16N2O3S/c1-21-14-5-2-4-12(8-14)16-9-13(19-22-16)10-17(20)18-11-15-6-3-7-23-15/h2-9H,10-11H2,1H3,(H,18,20)
• InChI Key： LQQNVNXQNOTWJB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(CC1C=C(C2C=CC=C(C=2)OC)ON=1)=O

Computed Properties

• Exact Mass: 328.08816355g/mol
• Monoisotopic Mass: 328.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.6Ų

Additional information on 2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide

Exploring the Potential of 2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide (CAS No. 953203-77-5) in Modern Research

In the ever-evolving field of chemical research, 2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide (CAS No. 953203-77-5) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a 1,2-oxazole core with methoxyphenyl and thiophene moieties, making it a versatile candidate for various applications. Researchers are increasingly focusing on its potential in drug discovery, material science, and biochemical studies, driven by its intriguing properties and the growing demand for novel compounds in these fields.

The chemical structure of 2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide plays a pivotal role in its functionality. The presence of the oxazole ring contributes to its stability and reactivity, while the methoxyphenyl group enhances its solubility and interaction with biological targets. The thiophene moiety, known for its electron-rich nature, further broadens the compound's applicability in organic electronics and pharmaceutical formulations. These attributes make it a compelling subject for researchers exploring structure-activity relationships (SAR) and molecular design.

One of the most discussed topics in recent years is the role of heterocyclic compounds in drug development. 2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide fits perfectly into this narrative, as its oxazole-thiophene hybrid structure aligns with the search for new bioactive molecules. Studies suggest that such compounds may exhibit anti-inflammatory, antimicrobial, or even anticancer properties, although extensive research is still needed to validate these claims. The compound's potential in targeted therapy and precision medicine is particularly exciting, given the current emphasis on personalized healthcare solutions.

Beyond pharmaceuticals, 2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide has garnered attention in the field of advanced materials. Its conjugated system, featuring alternating single and double bonds, makes it a candidate for organic semiconductors and photovoltaic devices. With the global push toward sustainable energy and green chemistry, researchers are investigating how this compound can contribute to the development of energy-efficient technologies. Its ability to absorb and emit light at specific wavelengths also opens doors for applications in sensors and optoelectronic devices.

The synthesis and characterization of 2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide involve sophisticated techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's purity and confirm its structural integrity, which is crucial for both academic research and industrial applications. Recent advancements in computational chemistry have further enabled researchers to predict the compound's behavior under various conditions, accelerating its integration into practical uses.

Market trends indicate a rising demand for specialty chemicals like 2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide, particularly in regions with strong pharmaceutical and electronics sectors. Companies are investing heavily in R&D to explore its commercial potential, while regulatory bodies emphasize the need for safety assessments and environmental impact studies. As the compound moves from the lab to the market, collaborations between academia and industry will be key to unlocking its full potential.

In conclusion, 2-5-(3-methoxyphenyl)-1,2-oxazol-3-yl-N-(thiophen-2-yl)methylacetamide (CAS No. 953203-77-5) represents a fascinating intersection of chemistry, biology, and materials science. Its diverse applications, from drug discovery to renewable energy, highlight its relevance in addressing some of today's most pressing challenges. As research progresses, this compound is poised to play a pivotal role in shaping the future of scientific innovation and technological advancement.